Cas no 1806171-18-5 (4-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 4-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1806171-18-5
• MF: C₈H₇F₄NO₃
• MW: 241.139696359634
• CID: 4830872
• Update Time: 2025-05-23

4-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C8H7F4NO3/c9-1-5-4(3-14)2-13-7(15)6(5)16-8(10,11)12/h2,14H,1,3H2,(H,13,15)
• InChI Key： SVWFMBNEGNTTHY-UHFFFAOYSA-N
• SMILES： FCC1=C(C(NC=C1CO)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 359
• XLogP3: 0
• Topological Polar Surface Area: 58.6

Additional information on 4-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-methanol

4-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-methanol: A Comprehensive Overview

4-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-methanol, also known by its CAS registry number 1806171-18-5, is a highly specialized organic compound with a complex molecular structure. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a pyridine ring substituted with a fluoromethyl group at position 4, a hydroxyl group at position 2, a trifluoromethoxy group at position 3, and a methanol group at position 5.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for producing this compound. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while minimizing energy consumption and waste generation.

The physical properties of 4-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-methanol are heavily influenced by its functional groups. The presence of electron-withdrawing groups such as the trifluoromethoxy group significantly affects the compound's electronic properties, making it highly reactive in certain chemical environments. This reactivity has been leveraged in various applications, including as an intermediate in the synthesis of bioactive molecules.

In terms of biological activity, recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its ability to interact with specific protein targets has been explored in the context of treating various diseases, including cancer and neurodegenerative disorders. For example, researchers have reported that this compound exhibits promising anti-proliferative activity against certain cancer cell lines, suggesting its potential as an anti-cancer agent.

The environmental impact of this compound is another area of active research. Given its complex structure and functional groups, understanding its degradation pathways and bioaccumulation potential is crucial for ensuring its safe use and disposal. Recent studies have focused on evaluating the compound's biodegradability under different environmental conditions, with encouraging results indicating that it can degrade efficiently under aerobic conditions.

In conclusion, 4-(Fluoromethyl)-2-hydroxy-3-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1806171-18-5) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical properties, coupled with ongoing advancements in synthetic methods and biological studies, continue to expand its utility across multiple disciplines.